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Compound of Interest

Compound Name:
2-amino-2-(2-

methoxyphenyl)acetamide

CAS No.: 1218493-35-6

Cat. No.: B6168126

Get Quote

1. Executive Summary & Mechanistic Rationale The synthesis of α-amino amides is a critical

workflow in medicinal chemistry, as these motifs frequently serve as precursors to bioactive

heterocycles, chiral resolution standards, and peptidomimetics. The target compound, 2-
amino-2-(2-methoxyphenyl)acetamide, features an ortho-methoxy substituted phenyl ring

adjacent to a chiral center bearing both an amino and an amide group.

The most robust and scalable approach to synthesizing this molecule is a two-step sequence:

Modified Strecker Synthesis: 2-methoxybenzaldehyde is reacted with an ammonia source

and sodium cyanide to yield the intermediate α-aminonitrile. The use of an ammonium

chloride/ammonia buffer system is critical here; it drives the equilibrium toward the imine

intermediate prior to cyanide attack, thereby suppressing the formation of the undesired

cyanohydrin byproduct[1].

Controlled Nitrile Hydration: The resulting aminonitrile is subjected to strictly controlled acidic

hydration using concentrated sulfuric acid. The absence of bulk water in concentrated H₂SO₄
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ensures that the reaction stops at the primary amide stage (via tautomerization of the

intermediate imidic acid) and does not over-hydrolyze to the carboxylic acid.

2. Retrosynthetic Analysis & Chemical Pathway
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2-Methoxybenzaldehyde
(Starting Material)

NH₄Cl, NaCN, NH₃ (aq)
MeOH/H₂O

 Step 1: Strecker Reaction

2-Amino-2-(2-methoxyphenyl)acetonitrile
(Intermediate)

Conc. H₂SO₄

0 °C to RT, 24 h

 Step 2: Nitrile Hydration

2-Amino-2-(2-methoxyphenyl)acetamide
(Target Molecule)

Click to download full resolution via product page

Chemical pathway for the synthesis of 2-amino-2-(2-methoxyphenyl)acetamide.
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3. Step 1: Strecker Synthesis of 2-Amino-2-(2-methoxyphenyl)acetonitrile

Table 1: Reagents for Step 1

Reagent MW ( g/mol ) Equivalents
Amount (for 10
mmol scale)

Role

2-
Methoxybenzal
dehyde

136.15 1.0 1.36 g
Starting
Material

Ammonium

Chloride (NH₄Cl)
53.49 1.5 0.80 g

Ammonia source

/ Buffer

Ammonium

Hydroxide (28%

aq)

35.05 2.0 ~1.4 mL
Imine formation

driver

Sodium Cyanide

(NaCN)
49.01 1.2 0.59 g Nucleophile

| Methanol (MeOH) | 32.04 | Solvent | 15 mL | Reaction Medium |

Safety Note: NaCN is highly toxic. All operations must be conducted in a well-ventilated fume

hood. Keep an alkaline bleach solution nearby to quench any cyanide spills.

Protocol:

Imine Formation: In a 50 mL round-bottom flask, dissolve 2-methoxybenzaldehyde (1.36 g,

10 mmol) in 15 mL of methanol. Add ammonium chloride (0.80 g, 15 mmol) followed by 28%

aqueous ammonium hydroxide (1.4 mL, 20 mmol). Stir the mixture at room temperature for

30 minutes to allow the formation of the imine intermediate.

Cyanide Addition: Cool the reaction flask to 0 °C using an ice-water bath. Dissolve sodium

cyanide (0.59 g, 12 mmol) in 5 mL of distilled water. Add this aqueous NaCN solution

dropwise to the methanolic reaction mixture over 15 minutes, maintaining the internal

temperature below 20 °C to prevent the volatilization of HCN.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6168126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Propagation: Remove the ice bath and allow the reaction to stir at room

temperature for 24 hours. The progress can be monitored via TLC (Hexanes:EtOAc 7:3, UV

visualization).

Workup & Isolation: Quench the reaction by adding 20 mL of water. Extract the aqueous

layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine (20 mL),

dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude 2-

amino-2-(2-methoxyphenyl)acetonitrile is typically pure enough (>90%) to be used directly in

the next step without column chromatography[2].

Prepare Reagents
Aldehyde in MeOH

Add NH₄Cl & NH₃(aq)
Stir 30 min

Dropwise NaCN (aq)
Maintain < 20°C

Stir 24h at RT
Monitor via TLC

Aqueous Workup
Extract with EtOAc

Click to download full resolution via product page

Step-by-step experimental workflow for the Strecker synthesis phase.

4. Step 2: Controlled Hydration to 2-Amino-2-(2-methoxyphenyl)acetamide

Table 2: Reagents for Step 2

Reagent MW ( g/mol ) Equivalents Amount Role

2-Amino-2-(2-
methoxypheny
l)acetonitrile

162.19 1.0 ~1.62 g (crude) Intermediate

Sulfuric Acid

(Conc. 98%)
98.08 Excess 5.0 mL

Acidic Hydration

Catalyst

Ice / Water 18.02 Excess 50 g
Quench /

Precipitation

| Ammonium Hydroxide (28% aq) | 35.05 | To pH 9 | As needed | Neutralization |

Protocol:
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Acidic Hydration: Place the crude 2-amino-2-(2-methoxyphenyl)acetonitrile (approx. 10

mmol) in a 50 mL round-bottom flask and cool to 0 °C in an ice bath. Slowly add 5.0 mL of

concentrated sulfuric acid (98%) dropwise with vigorous stirring. The mixture will become

viscous and take on a dark yellow/orange hue.

Maturation: Once the addition is complete, remove the ice bath and allow the solution to stir

at room temperature for 24 hours. The strict absence of added water prevents the hydrolysis

from proceeding past the amide to the carboxylic acid.

Quenching: Carefully pour the viscous acidic mixture over 50 g of crushed ice with vigorous

stirring.

Neutralization & Extraction: While maintaining the temperature below 20 °C (using an

external ice bath), slowly add 28% aqueous ammonium hydroxide until the solution reaches

pH 9. The target amide will often precipitate as a free base. Extract the aqueous mixture with

Dichloromethane (DCM) or Ethyl Acetate (3 x 30 mL).

Purification: Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and

evaporate the solvent. The resulting solid can be triturated with cold diethyl ether to yield

pure 2-amino-2-(2-methoxyphenyl)acetamide as a crystalline solid. If the hydrochloride

salt is desired, treat the free base in ether with 1M HCl in dioxane.

5. Quantitative Data & Expected Characterization

Table 3: Expected Analytical Profile

Parameter Expected Value / Observation

Overall Yield (2 steps) 65% - 75%

Physical State White to off-white crystalline solid

Molecular Weight 180.21 g/mol (Free base)

Mass Spectrometry (ESI+) [M+H]⁺ m/z = 181.1

| ¹H NMR (400 MHz, CDCl₃) Highlights | δ 3.85 (s, 3H, -OCH₃), 4.80 (s, 1H, α-CH), 5.50 - 6.50

(br, 2H, -CONH₂), 6.85 - 7.30 (m, 4H, Ar-H). |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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